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Compound of Interest

Compound Name: Triethylammonium iodide

Cat. No.: B8681709

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of Triethylammonium
lodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and property
information for triethylammonium iodide (CAS No. 4636-73-1), a compound relevant in
various chemical synthesis and research applications. The following sections detail its
properties, potential hazards, and recommended safety protocols to ensure its safe use in a
laboratory setting.

Chemical Identification and Physical Properties

Triethylammonium iodide is a quaternary ammonium salt. Its fundamental properties are
summarized below.
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Identifier Value Source
Chemical Name Triethylammonium iodide [1]
Synonyms tri-ethylamine hy-dr-oiod-ide-, N,N- 2]
Diethylethanaminium iodide

CAS Number 4636-73-1 [11[2]
Molecular Formula C6H16IN [11[3]
Molecular Weight 229.10 g/mol [1][3]
Physical Property Value Source

Appearance Light cream powder solid [4]
Melting Point 173 °C (decomposes) [2]
Boiling Point 90.5°C at 760mmHg [2]
Solubility Information not available.

Odor Odorless [4]

Hazard Identification and Safety

Triethylammonium iodide is classified as a hazardous substance. The GHS classifications

indicate it can cause skin and eye irritation and may cause respiratory irritation.

Hazard Classification

Description

Source

Skin Corrosion/Irritation

Category 2: Causes skin

irritation

[4]

Serious Eye Damage/Irritation

Category 2: Causes serious

eye irritation

[4]

STOT-Single Exposure

Category 3: May cause
respiratory irritation

[4]
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Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[5]

P271: Use only outdoors or in a well-ventilated area.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

Toxicological Information

Detailed toxicological studies for triethylammonium iodide are not widely available in the
provided search results. For related compounds, such as Tetraethylammonium iodide, the
following data has been reported:

Toxicity Metric Value Test Animal Route
LD50 35 mg/kg Mouse Intraperitoneal
LD50 56 mg/kg Mouse Intravenous

Note: This data is for Tetraethylammonium iodide and should be used as an indicative
reference only.[6]

Handling, Storage, and First Aid
Experimental Protocol: Safe Handling and Storage

Safe handling and storage of triethylammonium iodide are critical to minimize exposure and
risk.
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Handling:

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or
goggles, chemical-resistant gloves, and a lab coat.[7][8]

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
[5][7] Do not eat, drink, or smoke in the laboratory.

Dispensing: Avoid generating dust when handling the solid material.[7]
Storage:

o Conditions: Store in a cool, dry, and well-ventilated place.[7][9]

o Container: Keep the container tightly closed.[5][9]

e Incompatibilities: Store away from strong oxidizing agents.[8] The material is noted to be
hygroscopic and light-sensitive.[8][10]

First Aid Measures

In case of exposure, follow these first aid protocols:
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Exposure Route First Aid Protocol Source

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ) [7]
respiration. Seek medical

attention.

Immediately wash the affected
area with plenty of soap and

Skin Contact water. Remove contaminated [718]
clothing. If irritation persists,

seek medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, also under the [718]
eyelids. Seek immediate

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [51[7]

unconscious person. Seek

immediate medical attention.

Accidental Release and Disposal

Accidental Release: In the event of a spill, wear appropriate PPE.[7] Sweep up the solid
material, avoiding dust generation, and place it in a suitable, closed container for disposal.[7][8]

Disposal: Dispose of the waste material at an approved waste disposal plant, in accordance
with local, state, and federal regulations.[5]

Visualized Safety Workflow

The following diagram illustrates the key decision-making process for the safe handling of
triethylammonium iodide.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC216671000&productDescription=TETRAETHYLAMMONIUM+IODID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC216671000&productDescription=TETRAETHYLAMMONIUM+IODID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/4036AL_SDS.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC216671000&productDescription=TETRAETHYLAMMONIUM+IODID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/4036AL_SDS.pdf
https://www.benchchem.com/product/b8681709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for Triethylammonium lodide

Start: Handling Triethylammo@

Y

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Work in a Well-Ventilated Area
(Fume Hood)

Handle with Care
Avoid Dust Generation

After Use

Accidental Spill Occurs Personal Exposure Occurs

Store in a Cool, Dry Place
Keep Container Tightly Closed

Administer First Aid
(See Section 4.2)

Follow Spill Cleanup Protocol
(Use PPE, Collect Waste)

Dispose of Waste Properly Seek Medical Attention

End of Process
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Caption: A flowchart illustrating the key safety procedures for handling triethylammonium
iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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